Cas no 105770-00-1 (2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate)

105770-00-1 structure
Product name:2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate Chemical and Physical Properties
Names and Identifiers
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- 2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
- O-ethyl furan-2-carbonylsulfanylmethanethioate
- DTXSID90147317
- 2-Furancarbothioic acid, anhydrosulfide with O-ethyl hydrogen carbonodithioate
- 105770-00-1
- Carbonic acid, dithio-, anhydrosulfide with thio-2-furoic acid, O-ethyl ester
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- Inchi: InChI=1S/C8H8O3S2/c1-2-10-8(12)13-7(9)6-4-3-5-11-6/h3-5H,2H2,1H3
- InChI Key: MGEZTQPUDXHPFB-UHFFFAOYSA-N
- SMILES: CCOC(SC(C1=CC=CO1)=O)=S
Computed Properties
- Exact Mass: 215.99154
- Monoisotopic Mass: 215.991
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 13
- Rotatable Bond Count: 5
- Complexity: 206
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 96.8Ų
Experimental Properties
- Density: 1.334
- Boiling Point: 297.6°C at 760 mmHg
- Flash Point: 133.8°C
- Refractive Index: 1.592
- PSA: 39.44
- LogP: 2.47440
2-Furancarbothioicacid, anhydrosulfide with O-ethyl hydrogen carbonodithioate Related Literature
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Tangpo Yang,Xin Li,Xiang David Li RSC Adv., 2020,10, 42076-42083
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Huong Giang T. Nguyen,Mitchell H. Weston,Omar K. Farha,Joseph T. Hupp,SonBinh T. Nguyen CrystEngComm, 2012,14, 4115-4118
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Shachi Mittal Analyst, 2019,144, 2635-2642
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Y. D. Chen,J. J. Xu,Y. Wang,H. Chen,Q. J. Luo,X. D. Li,W. P. Zhu RSC Adv., 2017,7, 1260-1265
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Yi Cui,Min Wu,Charity Scott,Jiani Xie RSC Adv., 2016,6, 52642-52645
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Manuel Bañobre-López,Cristina Bran,Juan Gallo,Manuel Vázquez,José Rivas J. Mater. Chem. B, 2017,5, 3338-3347
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Yu-Qi Gao,Yi Hou,Liming Zhu,Guzhou Chen,Dongyang Xu,Sheng-Yong Zhang,Yupeng He RSC Adv., 2019,9, 29005-29009
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Alexander P. Gaywood,Hamish McNab Org. Biomol. Chem., 2010,8, 5166-5173
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Alberto Arce,Martyn J. Earle,Kenneth R. Seddon,Ana Soto Green Chem., 2008,10, 1294-1300
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Jiang-Lin Wang,Lu Zhang,Lian-Xun Gao,Ji-Lei Chen,Te Zhou,Feng-Lei Jiang J. Mater. Chem. B, 2021,9, 8639-8645
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